Cas no 2305463-44-7 (N-3-(4-chlorophenyl)propylprop-2-enamide)

• Product Name: N-3-(4-chlorophenyl)propylprop-2-enamide
• CAS No: 2305463-44-7
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• CID: 5412276
• PubChem ID: 137924403
• Update Time: 2025-10-22

N-3-(4-chlorophenyl)propylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(4-Chlorophenyl)propyl]prop-2-enamide
• 2305463-44-7
• Z1938105668
• EN300-26574372
• N-[3-(4-Chlorophenyl)propyl]-2-propenamide
• N-3-(4-chlorophenyl)propylprop-2-enamide

• Inchi： 1S/C12H14ClNO/c1-2-12(15)14-9-3-4-10-5-7-11(13)8-6-10/h2,5-8H,1,3-4,9H2,(H,14,15)
• InChI Key： AYRRMAQLIZETKX-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CC=C(Cl)C=C1)(=O)C=C

Computed Properties

• Exact Mass: 223.0763918g/mol
• Monoisotopic Mass: 223.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Additional information on N-3-(4-chlorophenyl)propylprop-2-enamide

Introduction to N-3-(4-chlorophenyl)propylprop-2-enamide (CAS No. 2305463-44-7)

N-3-(4-chlorophenyl)propylprop-2-enamide, a compound with the chemical identifier CAS No. 2305463-44-7, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The molecular structure of N-3-(4-chlorophenyl)propylprop-2-enamide consists of a prop-2-enamide moiety linked to a 3-(4-chlorophenyl)propyl group. This configuration suggests a high degree of chemical complexity, which may contribute to its interactions with biological targets. The presence of the chlorophenyl group is particularly noteworthy, as it is often associated with enhanced binding affinity and metabolic stability in drug candidates.

In recent years, there has been a growing interest in exploring the pharmacological properties of amide-based compounds. The amide functional group is known for its ability to modulate enzyme activity and receptor binding, making it a valuable scaffold in drug design. N-3-(4-chlorophenyl)propylprop-2-enamide exemplifies this trend, as researchers investigate its potential applications in treating various diseases.

One of the most compelling aspects of N-3-(4-chlorophenyl)propylprop-2-enamide is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar pharmacological effects, although further research is necessary to confirm these hypotheses. The compound's potential as an intermediate in the synthesis of more complex molecules also makes it an attractive candidate for industrial applications.

Recent studies have begun to uncover the biological activities of N-3-(4-chlorophenyl)propylprop-2-enamide. Preliminary experiments have shown that it may possess anti-inflammatory and analgesic properties, making it a promising candidate for the development of new treatments for chronic pain and inflammatory disorders. Additionally, its interaction with specific enzymes and receptors has been observed, which could lead to applications in neurodegenerative diseases.

The synthesis of N-3-(4-chlorophenyl)propylprop-2-enamide involves a series of carefully orchestrated chemical reactions. The process typically begins with the preparation of key intermediates, such as 4-chlorobenzaldehyde and propargylamine, which are then coupled to form the desired amide linkage. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

The pharmacokinetic profile of N-3-(4-chlorophenyl)propylprop-2-enamide is another critical area of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Initial studies have suggested that it may exhibit favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance.

As research continues to advance, N-3-(4-chlorophenyl)propylprop-2-enamide is poised to play a significant role in the development of new pharmaceuticals. Its unique structural features and promising biological activities make it a valuable asset in the quest for innovative treatments. Collaborative efforts between academic researchers and industry scientists are likely to accelerate the discovery and optimization of this compound.

The regulatory landscape for N-3-(4-chlorophenyl)propylprop-2-enamide is also an important consideration. Compliance with regulatory standards ensures that the compound can be safely studied and eventually brought to market if it demonstrates therapeutic efficacy. Researchers are working closely with regulatory agencies to navigate these requirements and ensure that clinical trials are conducted ethically and effectively.

In conclusion, N-3-(4-chlorophenyl)propylprop-2-enamide (CAS No. 2305463-44-7) represents a fascinating compound with significant potential in pharmaceutical research. Its structural complexity, combined with its observed biological activities, makes it a compelling candidate for further investigation. As our understanding of this molecule grows, so too does our hope for new treatments that could improve human health.